2-(1H-benzimidazol-2-ylsulfanyl)-1-(4-methoxyphenyl)ethanone
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Description
2-(1H-benzimidazol-2-ylsulfanyl)-1-(4-methoxyphenyl)ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and materials science.
Scientific Research Applications
Anti-Helicobacter pylori Agents
Research has identified derivatives of 2-(1H-benzimidazol-2-ylsulfanyl)-1-(4-methoxyphenyl)ethanone as potent and selective anti-Helicobacter pylori agents. A specific compound within this series exhibited low minimum inhibitory concentration (MIC) values against a range of H. pylori strains, including those resistant to metronidazole or clarithromycin, highlighting its potential as a novel anti-H. pylori agent with clinically acceptable resistance development rates and in vivo exposure levels comparable with antimicrobials used in current H. pylori treatment regimens (Carcanague et al., 2002).
Synthesis and Characterization of Oligobenzimidazoles
A study on the synthesis and characterization of oligobenzimidazole derivatives demonstrated their significant optical, electrical, electrochemical, and thermal properties. These properties suggest potential applications in materials science, particularly in the development of materials with specific electronic or optical characteristics (Anand & Muthusamy, 2018).
Microwave-Mediated Synthesis of Heterocycles
The compound has been used as a building block for the efficient microwave-mediated synthesis of various benzothiazole- and benzimidazole-based heterocycles. These synthesized heterocycles have potential applications in pharmaceutical research and development, showcasing versatility in the construction of complex molecules (Darweesh et al., 2016).
Antimicrobial Activity
Several derivatives of this compound have been synthesized and evaluated for their antimicrobial activity against various gram-positive and gram-negative bacteria, as well as fungal strains. Some derivatives exhibited significant antimicrobial activity, indicating their potential as leads for the development of new antimicrobial agents (Desai, Pandya, & Vaja, 2017).
Corrosion Inhibition
Research into the corrosion inhibition performance of benzimidazole derivatives for mild steel in HCl solution identified several compounds, including derivatives of this compound, as effective corrosion inhibitors. This application is crucial in materials science, especially in protecting industrial equipment and infrastructure from corrosion damage (Yadav et al., 2013).
properties
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-1-(4-methoxyphenyl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O2S/c1-20-12-8-6-11(7-9-12)15(19)10-21-16-17-13-4-2-3-5-14(13)18-16/h2-9H,10H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPGBMTGFXJAICB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)CSC2=NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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